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Introduction: The Strategic Importance of
Undecanedinitrile in Advanced Synthesis
Undecanedinitrile (CAS No. 2244-07-7), a linear aliphatic dinitrile, represents a critical

building block in the landscape of modern organic synthesis. Its C11 backbone and terminal

nitrile functionalities offer a versatile platform for the synthesis of a diverse array of molecules,

ranging from specialty polymers to active pharmaceutical ingredients (APIs). For researchers,

scientists, and drug development professionals, a thorough understanding of its commercial

landscape, quality attributes, and handling protocols is paramount to ensuring reproducible and

successful experimental outcomes. This guide provides an in-depth technical overview of

undecanedinitrile, from sourcing and quality assessment to its applications in cutting-edge

research.

I. The Commercial Landscape: Sourcing High-
Quality Undecanedinitrile
The procurement of undecanedinitrile necessitates a careful evaluation of commercial

suppliers to ensure the material meets the stringent purity and consistency requirements of

research and development. Several reputable chemical suppliers offer undecanedinitrile,

typically for research and development purposes.
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Key Commercial Suppliers
A number of global chemical suppliers list undecanedinitrile in their catalogs. Researchers

can source this chemical from companies such as:

TCI America: A well-established supplier of specialty organic chemicals, TCI offers

undecanedinitrile and provides details on purity, typically greater than 97.0% as determined

by Gas Chromatography (GC).[1]

Sigma-Aldrich (Merck): As a major supplier to the research community, Sigma-Aldrich

provides undecanedinitrile, often with detailed online product pages that include safety data

sheets and basic physical properties.

Spectrum Chemical: This supplier offers a range of fine chemicals, including

undecanedinitrile, and emphasizes quality control, with many of their facilities being ISO

9001:2015 certified.[2]

BOC Sciences: Specializing in chemicals for the pharmaceutical industry, BOC Sciences can

be a source for undecanedinitrile, particularly for those in drug discovery and development.

[3]

Comparative Analysis of Supplier Specifications
When selecting a supplier, it is crucial to compare the product specifications provided in their

technical data sheets and Certificates of Analysis (CofA). Key parameters to consider include:

Parameter TCI America

The Good Scents

Company

(aggregator)

Spectrum Chemical

CAS Number 2244-07-7 2244-07-7 2244-07-7

Purity (Typical) >97.0% (GC)[1] >95.0% (GC) Grade-specific

Appearance

Colorless to Almost

colorless clear

liquid[1]

Not specified Not specified

Synonyms Decyl Cyanide[1] Undecane nitrile Undecanenitrile
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Note: This table is a representative example. Researchers should always consult the most

recent product specifications directly from the supplier.

Supplier Selection Workflow
The process of selecting a suitable supplier for undecanedinitrile can be streamlined by

following a logical workflow. This ensures that the chosen material aligns with the technical and

regulatory requirements of the intended application.

Define Research Needs
(Purity, Quantity, Grade)

Identify Potential Suppliers
(e.g., TCI, Sigma-Aldrich, Spectrum)

Request & Compare
Technical Data Sheets & CofAs

Evaluate Supplier
Quality Systems (e.g., ISO 9001)

Assess Lead Times
& Availability Select Supplier & Procure Material

Click to download full resolution via product page

Caption: A streamlined workflow for the selection of a commercial supplier for

undecanedinitrile.

II. Quality Control and Analytical Characterization
Ensuring the purity and identity of undecanedinitrile is a critical step before its use in any

synthetic protocol. A combination of analytical techniques should be employed for

comprehensive characterization.

Purity Determination: A Multi-Faceted Approach
The purity of undecanedinitrile is typically determined using chromatographic methods. Given

its volatility, Gas Chromatography (GC) is the most common and effective technique.

Experimental Protocol: Purity Determination by Gas Chromatography-Mass Spectrometry (GC-

MS)

Instrumentation: A GC system equipped with a mass spectrometer (MS) detector is ideal for

both quantification and identification of impurities.

Column Selection: A capillary column with a non-polar or mid-polar stationary phase, such as

a DB-5ms or equivalent, is suitable for separating undecanedinitrile from potential

impurities like shorter or longer chain dinitriles or incompletely reacted precursors.
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Sample Preparation: Prepare a dilute solution of the undecanedinitrile sample in a high-

purity solvent such as ethyl acetate or dichloromethane. A typical concentration is 1 mg/mL.

GC Conditions:

Injector Temperature: 250 °C

Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a

rate of 15 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Data Analysis: The purity is calculated based on the area percentage of the

undecanedinitrile peak relative to the total area of all peaks in the chromatogram. The

mass spectrum of the main peak should be compared with a reference spectrum to confirm

its identity. The PubChem database provides mass spectrometry data for undecanedinitrile
that can be used for comparison.[4]

Structural Confirmation
While GC-MS provides strong evidence for the identity of undecanedinitrile, Nuclear Magnetic

Resonance (NMR) spectroscopy can be used for unambiguous structural confirmation.

¹H NMR: The proton NMR spectrum will show characteristic signals for the methylene groups

of the long alkyl chain.

¹³C NMR: The carbon NMR spectrum will show a distinct signal for the nitrile carbon atoms,

typically in the range of 118-122 ppm.

III. Applications in Research and Drug Development
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The synthetic utility of undecanedinitrile lies in the reactivity of its terminal nitrile groups,

which can be transformed into a variety of other functional groups.

Precursor to Diamines and Polyamines
A primary application of undecanedinitrile is its conversion to 1,11-undecanediamine. This

transformation is typically achieved through catalytic hydrogenation. Diamines are crucial

monomers in the synthesis of polyamides and polyurethanes.[3] The reduction of dinitriles to

diamines is a well-established industrial process.[2]

Experimental Protocol: Catalytic Hydrogenation of Undecanedinitrile to 1,11-

Undecanediamine

Reaction Setup: A high-pressure reactor (autoclave) equipped with a magnetic stirrer, a

heating mantle, and connections for gas inlet and outlet is required.

Reagents and Catalyst:

Undecanedinitrile

A suitable hydrogenation catalyst, such as Raney Nickel or a supported palladium or

rhodium catalyst.

A solvent, such as ethanol or tetrahydrofuran (THF).

Ammonia is often added to suppress the formation of secondary amines.

Procedure:

Charge the autoclave with undecanedinitrile, the solvent, and the catalyst.

Seal the reactor and purge it several times with nitrogen, followed by hydrogen.

Pressurize the reactor with hydrogen to the desired pressure (e.g., 50-100 bar).

Heat the reaction mixture to the target temperature (e.g., 80-120 °C) with vigorous stirring.

Monitor the reaction progress by measuring hydrogen uptake.
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After the reaction is complete, cool the reactor to room temperature and carefully vent the

excess hydrogen.

Filter the reaction mixture to remove the catalyst.

The product, 1,11-undecanediamine, can be isolated and purified by distillation or

recrystallization.

Role in Pharmaceutical Synthesis
The nitrile group is a versatile functional group in medicinal chemistry. It can act as a

bioisostere for a carbonyl group, participate in the formation of heterocyclic rings, or serve as a

precursor for amines and amides.[5][6] While specific examples of undecanedinitrile in late-

stage drug synthesis are not widely published in readily available literature, its derivatives,

particularly the corresponding diamine, are valuable intermediates for creating novel molecular

scaffolds. The long, flexible C11 chain can be incorporated into molecules to modulate

properties like lipophilicity and binding to target proteins.

Pathway to Advanced Materials
Beyond polyamides, the diamine derived from undecanedinitrile can be used to synthesize

other advanced materials. For instance, it can be a precursor for diisocyanates, which are then

used to produce polyurethanes with specific properties conferred by the long aliphatic chain.
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Caption: Synthetic pathways from undecanedinitrile to its key intermediate and final

applications.

IV. Safety, Handling, and Storage
Proper handling and storage of undecanedinitrile are essential for laboratory safety.

Researchers should always consult the Safety Data Sheet (SDS) provided by the supplier

before working with this chemical.

Hazard Identification
Undecanedinitrile is classified as harmful if swallowed or in contact with skin, and it causes

skin and serious eye irritation.[4]

Acute Toxicity: Harmful if ingested or absorbed through the skin.
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Irritation: Causes irritation to the skin and eyes.

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile rubber), safety goggles, and a lab coat.

Ventilation: Handle undecanedinitrile in a well-ventilated area, preferably in a chemical

fume hood, to avoid inhalation of any vapors.

Spill Management: In case of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.

Storage
Store undecanedinitrile in a tightly closed container in a cool, dry, and well-ventilated area.

Keep it away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

V. Conclusion
Undecanedinitrile is a valuable and versatile chemical intermediate for researchers in both

academia and industry. A systematic approach to sourcing, quality control, and handling is

crucial for its effective and safe utilization. By understanding its chemical properties and

synthetic potential, scientists can leverage undecanedinitrile to advance the development of

novel materials and therapeutics. This guide serves as a foundational resource to support

these endeavors, emphasizing the importance of scientific integrity and a thorough

understanding of the materials we work with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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